1. Home
  2. Product
  3. Main Products
  4. Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 315710-65-7
VCID: VC0381371
InChI: InChI=1S/C28H27N3O5S3/c1-4-13-31-26(33)22-18-7-6-8-20(18)39-25(22)30-28(31)38-15-21(32)29-24-23(27(34)36-5-2)19(14-37-24)16-9-11-17(35-3)12-10-16/h4,9-12,14H,1,5-8,13,15H2,2-3H3,(H,29,32)
SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)OC)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
Molecular Formula: C28H27N3O5S3
Molecular Weight: 581.7g/mol

Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate

CAS No.: 315710-65-7

Main Products

VCID: VC0381371

Molecular Formula: C28H27N3O5S3

Molecular Weight: 581.7g/mol

Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate - 315710-65-7

CAS No. 315710-65-7
Product Name Ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
Molecular Formula C28H27N3O5S3
Molecular Weight 581.7g/mol
IUPAC Name ethyl 4-(4-methoxyphenyl)-2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
Standard InChI InChI=1S/C28H27N3O5S3/c1-4-13-31-26(33)22-18-7-6-8-20(18)39-25(22)30-28(31)38-15-21(32)29-24-23(27(34)36-5-2)19(14-37-24)16-9-11-17(35-3)12-10-16/h4,9-12,14H,1,5-8,13,15H2,2-3H3,(H,29,32)
Standard InChIKey SRDDZUSPHWNEJB-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)OC)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
Canonical SMILES CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)OC)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
PubChem Compound 1633081
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19